- A stereocontrolled approach to electrophilic epoxides, Journal of the Chemical Society, 1988, (9), 2663-74
Cas no 58885-68-0 (OXIRANECARBOXYLIC ACID, BUTYL ESTER)
58885-68-0 structure
Product Name:OXIRANECARBOXYLIC ACID, BUTYL ESTER
CAS No:58885-68-0
MF:C7H12O3
MW:144.168382644653
CID:3479125
PubChem ID:13776215
Update Time:2025-04-21
OXIRANECARBOXYLIC ACID, BUTYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- OXIRANECARBOXYLIC ACID, BUTYL ESTER
- 2-Oxiranecarboxylic acid, butyl ester
- SCHEMBL338399
- 58885-68-0
- butyl acrylate oxide
-
- Inchi: 1S/C7H12O3/c1-2-3-4-9-7(8)6-5-10-6/h6H,2-5H2,1H3
- InChI Key: PDIRPVPNNLOAKW-UHFFFAOYSA-N
- SMILES: O1CC1C(OCCCC)=O
Computed Properties
- Exact Mass: 144.078644241Da
- Monoisotopic Mass: 144.078644241Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.8Ų
OXIRANECARBOXYLIC ACID, BUTYL ESTER Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Benzene , Tetrahydrofuran , Hexane
Reference
OXIRANECARBOXYLIC ACID, BUTYL ESTER Preparation Products
OXIRANECARBOXYLIC ACID, BUTYL ESTER Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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